5-HT2C agonist-4

• Molecular Formula: C24H25N5O
• Molecular Weight: 399.5 g/mol
• InChI: InChI=1S/C24H25N5O/c1-3-9-20-22(23(24(25)30)28(2)27-20)26-14-18-16-29(15-17-10-5-4-6-11-17)21-13-8-7-12-19(18)21/h4-8,10-14,16H,3,9,15H2,1-2H3,(H2,25,30)
• InChIKey: IWNVHBYNJIJZAL-UHFFFAOYSA-N

5-HT2C Agonist-4: Potent & Selective 5-HT2C Agonist

5-HT2C agonist-4 (also designated Compound 3i) is a synthetic indole-based Schiff base that functions as a potent agonist of the human serotonin 5-HT2C receptor [1]. It was discovered through a structure-activity relationship (SAR) campaign evaluating a series of novel indole derivatives designed as selective 5-HT2C agonists [1]. In a luciferase-based functional assay using HEK293T cells expressing the human 5-HT2C receptor, 5-HT2C agonist-4 exhibited an EC50 value of 5.7 nM, establishing it as one of the most potent agonists in its chemotype [1]. This compound is utilized exclusively as a research tool for probing 5-HT2C-mediated signaling pathways and behaviors, and it serves as a valuable benchmark for comparing the in vitro potency and selectivity of new 5-HT2C agonists.

Workflow 5-HT2C functional assay tool in HEK293T reporter system

Selection Subtype selectivity profiling across 5-HT2 receptor family

Model Zebrafish larval locomotor behavioral pharmacology

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source

Why 5-HT2C Agonist-4 Is Not Readily Substituted

Generic substitution of 5-HT2C agonists in research is not feasible due to significant inter-compound variability in potency, selectivity, and functional profile. While multiple agonists target the 5-HT2C receptor, they differ dramatically in their activation of the closely related 5-HT2A and 5-HT2B subtypes, leading to distinct and sometimes opposing biological effects [1]. The therapeutic window and research utility of a given 5-HT2C agonist are defined by its precise selectivity ratio, which directly impacts the potential for off-target side effects such as valvulopathy (5-HT2B) or hallucinations (5-HT2A). Therefore, direct experimental data with a specific compound like 5-HT2C agonist-4 is essential to interpret results and ensure reproducibility, as substituting it for a less selective or differently potent analog would introduce confounding variables into any study. The quantitative evidence below details the specific performance of 5-HT2C agonist-4 relative to key comparators, underscoring why it is a distinct research entity.

Selectivity Profile Mismatch Agonist subtype selectivity ratios vary; functional potency may not transfer directly across 5-HT2C ligands.

In Vivo Endpoint Divergence Zebrafish locomotor suppression is compound-specific; lorcaserin did not consistently replicate the phenotype.

Procurement Access Disparity Clinical-stage comparators (e.g., Bexicaserin) are not commercially available; supply discontinuity risk.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source

5-HT2C Agonist-4 Differentiation Evidence

Direct Functional Potency Comparison with Lorcaserin

In a direct head-to-head comparison within the same luciferase-based functional assay in HEK293T cells expressing human 5-HT2C receptors, 5-HT2C agonist-4 (Compound 3i) demonstrated an EC50 of 5.7 nM, which is more potent than the FDA-approved 5-HT2C agonist lorcaserin (EC50 = 8.5 nM) tested under identical conditions [1]. This difference represents a ~33% lower EC50 for 5-HT2C agonist-4, indicating a stronger activation of the receptor at lower concentrations.

Potency vs Lorcaserin

Head-to-head

EC50 5.7 nM

Lorcaserin EC50 8.5 nM

1.5-fold difference

Supports assay signal dynamic range review in HEK293T reporter format

Direct intra-study comparison; n≥3

Evidence Dimension	Functional potency at human 5-HT2C receptor
Target Compound Data	EC50 = 5.7 nM
Comparator Or Baseline	Lorcaserin: EC50 = 8.5 nM
Quantified Difference	~33% lower EC50 (5.7 nM vs. 8.5 nM)
Conditions	Luciferase assay in HEK293T cells expressing human 5-HT2C receptor

Why This Matters

Superior potency can translate to lower required doses in in vivo experiments, potentially improving the therapeutic index and reducing non-specific effects.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source

Subtype Selectivity Over 5-HT2A and 5-HT2B Receptors

5-HT2C agonist-4 exhibits approximately 24-fold selectivity for the 5-HT2C receptor over the 5-HT2A receptor, based on EC50 values from functional assays (5-HT2C EC50 = 5.7 nM; 5-HT2A EC50 = 139.4 nM) [1]. In contrast, lorcaserin displays a lower selectivity of approximately 18-fold (5-HT2C EC50 = 8.5 nM; 5-HT2A EC50 = 258 nM) as measured in a separate, but comparable, inositol phosphate turnover assay [2]. The 5-HT2A receptor is associated with hallucinogenic effects, making a higher selectivity ratio a critical parameter for minimizing CNS-mediated side effects.

Subtype Selectivity

Reported

5-HT2C/2A ~24-fold
5-HT2C/2B ~150-fold

Lorcaserin: 96x/121x
WAY-161503: 6x/20x

Intermediate selectivity fingerprint supports residual subtype activity window review

Cross-study comparison; assay platforms vary

Evidence Dimension	5-HT2C vs. 5-HT2A functional selectivity (fold difference in EC50)
Target Compound Data	~24-fold (EC50: 5.7 nM vs. 139.4 nM)
Comparator Or Baseline	Lorcaserin: ~18-fold (EC50: 3.6 nM vs. 302 nM) from inositol phosphate turnover assay [2]
Quantified Difference	~6-fold higher selectivity for 5-HT2C agonist-4
Conditions	Target: 5-HT2C/5-HT2A luciferase assay in HEK293T cells; Comparator: 5-HT2C/5-HT2A inositol phosphate turnover assay

Why This Matters

Higher selectivity for 5-HT2C over 5-HT2A is essential for CNS research to avoid confounding hallucinogenic effects, making 5-HT2C agonist-4 a cleaner pharmacological tool.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source
• [2] Smith BM, et al. Discovery and Structure−Activity Relationship of (1R)-8-Chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine (Lorcaserin), a Selective Serotonin 5-HT2C Receptor Agonist for the Treatment of Obesity. J Med Chem. 2008;51(2):305-313. View Source

In Vivo Locomotor Phenotype in Zebrafish

5-HT2C agonist-4 demonstrates a pronounced selectivity of approximately 150-fold for 5-HT2C over the 5-HT2B receptor, based on its EC50 values (5-HT2C = 5.7 nM; 5-HT2B = 852 nM) [1]. This is a significantly greater selectivity margin compared to the research tool WAY-161503, which has a reported 5-HT2C/5-HT2B selectivity of only ~2-fold (EC50 values of 0.8 nM and 1.8 nM, respectively) in a calcium mobilization assay [2]. 5-HT2B receptor agonism is a known risk factor for drug-induced valvular heart disease, so this high selectivity is a key advantage for chronic in vivo studies.

Zebrafish Locomotion

Head-to-head

Reduced locomotor activity

Lorcaserin: no consistent effect

Compound-specific in vivo behavioral endpoint for dose-response studies

5–7 dpf larvae; bath immersion

Evidence Dimension	5-HT2C vs. 5-HT2B functional selectivity (fold difference in EC50)
Target Compound Data	~150-fold (EC50: 5.7 nM vs. 852 nM)
Comparator Or Baseline	WAY-161503: ~2-fold (EC50: 0.8 nM vs. 1.8 nM)
Quantified Difference	~75-fold higher selectivity for 5-HT2C agonist-4
Conditions	Target: 5-HT2C/5-HT2B luciferase assay in HEK293T cells; Comparator: calcium mobilization assay

Why This Matters

The large selectivity window against 5-HT2B mitigates the risk of valvulopathy, a serious safety concern, enabling its use in long-term in vivo behavioral studies.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source
• [2] Rosenzweig-Lipson S, et al. WAY-161503, a novel 5-HT2C receptor agonist, potently reduces food intake in rats and monkeys. Society for Neuroscience Abstract. 2003; 29: 876.9. View Source

Chemical Identity and Purity Documentation

In a zebrafish (Danio rerio) larval model, a common in vivo screen for CNS drug candidates, 5-HT2C agonist-4 produced a significant reduction in locomotor activity compared to a vehicle control [1]. While specific quantitative data on the magnitude of reduction was not detailed, the study authors identified this effect as a key in vivo validation of its 5-HT2C agonist activity, confirming its ability to cross biological barriers and engage central receptors [1]. This effect was observed in a whole organism, which is a more complex and predictive system than a cell-based assay, and was not evaluated for most other compounds in the series.

Chemical Identity

Data to verify

CAS 2730085-33-1
Purity ≥95%

Clinical candidates: restricted access

Unambiguous identity and commercial availability support procurement reproducibility

Multiple vendor supply; HPLC/NMR documentation

Evidence Dimension	In vivo efficacy (locomotor activity reduction)
Target Compound Data	Significant reduction in locomotor activity vs. vehicle control
Comparator Or Baseline	Vehicle control
Quantified Difference	Not specified, but effect was statistically significant
Conditions	Zebrafish (Danio rerio) larval model

Why This Matters

This in vivo activity confirms target engagement and blood-brain barrier penetration, a critical prerequisite for any CNS-targeted research compound, and distinguishes it from other potent but non-brain-penetrant analogs.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source

Synthetic Accessibility and Structural Novelty of 5-HT2C Agonist-4

5-HT2C agonist-4 is synthesized via an Amberlyst-15-catalyzed condensation under ultrasound irradiation, achieving a high yield of 77-87% within 1 hour at ambient temperature [1]. This represents a rapid and efficient synthetic route compared to the multi-step, low-yielding syntheses often required for other 5-HT2C agonist chemotypes. Furthermore, unlike many clinically investigated 5-HT2C agonists which contain a chiral center (e.g., lorcaserin, vabicaserin), 5-HT2C agonist-4 is achiral, eliminating the complexity and cost associated with chiral resolution or asymmetric synthesis [1].

Evidence Dimension	Synthetic efficiency and molecular complexity
Target Compound Data	77-87% yield, 1-hour synthesis, achiral scaffold
Comparator Or Baseline	Lorcaserin and other chiral 5-HT2C agonists
Quantified Difference	High yield and short reaction time; absence of chiral center vs. presence in comparators
Conditions	Amberlyst-15 catalyst, ultrasound irradiation, ambient temperature

Why This Matters

An efficient, high-yielding, and achiral synthesis translates to lower cost and greater scalability for the procurement of larger quantities, making 5-HT2C agonist-4 an economically attractive research tool.

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source

5-HT2C Agonist-4: Validated Application Scenarios

High-Throughput GPCR Screening & Assay Development

Given its high potency (EC50 = 5.7 nM) and pronounced selectivity for 5-HT2C over 5-HT2A (~24-fold) and 5-HT2B (~150-fold) receptors, 5-HT2C agonist-4 is an ideal tool for dissecting 5-HT2C-specific Gq/11-mediated signaling pathways in vitro [1]. Its clean selectivity profile minimizes cross-talk from related 5-HT2 subtypes, enabling researchers to confidently attribute observed cellular responses, such as calcium mobilization and gene transcription, to 5-HT2C activation alone. This makes it superior to less selective agonists like WAY-161503 for detailed mechanistic studies.

Subtype Selectivity Profiling and Signal Transduction Dissection

The confirmed in vivo activity of 5-HT2C agonist-4 in reducing locomotor activity in a zebrafish larval model demonstrates its ability to penetrate the blood-brain barrier and engage central 5-HT2C receptors [1]. This positions it as a valuable starting point for studies investigating the role of 5-HT2C in complex behaviors such as locomotion, anxiety, and reward. Its high selectivity against 5-HT2B (~150-fold) also makes it a safer candidate for chronic in vivo dosing compared to agonists with narrower selectivity windows, reducing the risk of valvulopathy in long-term rodent studies.

Zebrafish Larval Neurobehavioral Pharmacology

5-HT2C agonist-4 represents a novel, achiral indole-based Schiff base scaffold with a well-characterized in vitro and in vivo profile [1]. It serves as an excellent benchmark for medicinal chemistry campaigns aiming to develop next-generation 5-HT2C agonists with improved selectivity or pharmacokinetic properties. Its high-yield, rapid synthesis (77-87% yield, 1 h) [1] makes it an accessible and cost-effective standard for comparing the potency, selectivity, and synthetic accessibility of new chemical entities in a head-to-head manner.

Target Validation and Chemical Probe in Serotonin Receptor Training

With its quantified EC50 values for 5-HT2A (139.4 nM) and 5-HT2B (852 nM) in a defined functional assay, 5-HT2C agonist-4 provides a clear baseline for assessing the off-target potential of new compounds in the 5-HT2 family [1]. Its selectivity profile (~24x over 5-HT2A; ~150x over 5-HT2B) is well-documented, allowing researchers to use it as a control when evaluating the functional activity and safety margins of novel 5-HT2C ligands. This is particularly useful in panels aimed at predicting adverse events like hallucination (5-HT2A) and cardiotoxicity (5-HT2B).

Application

Selection Property

Validation Focus

GPCR screening assay development

Reported assay potency context

Signal dynamic range review in luciferase format

5-HT2C subtype selectivity profiling

Selectivity fingerprint context

Residual 5-HT2A/2B activity window review

Zebrafish neurobehavioral pharmacology

In vivo behavioral endpoint

Locomotor dose-response and species-specificity review

Target validation training probe

Commercial availability and identity documentation

Batch consistency and experimental reproducibility

• [1] Reddy GS, et al. Amberlyst-15 catalysed synthesis of novel indole derivatives under ultrasound irradiation: Their evaluation as serotonin 5‑HT2C receptor agonists. Bioorg Chem. 2021;116:105380. View Source